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Compound of Interest

Tetraethylammonium
Compound Name:
hexafluorophosphate

Cat. No. B1346808

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for
Tetraethylammonium Hexafluorophosphate (CAS No. 429-07-2). The information is
compiled from various safety data sheets (SDS) to ensure a thorough understanding of the
hazards, handling procedures, and emergency protocols associated with this chemical.

Chemical and Physical Properties

Tetraethylammonium hexafluorophosphate is a colorless, crystalline solid. It is essential to
understand its physical and chemical properties to handle it safely.
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Property Value Reference

Molecular Formula C8H20F6NP [1]

Molecular Weight 275.22 g/mol [11[2][3]
Colorless to off-white

Appearance ) ) [2][4]
crystalline powder/solid

Melting Point =300 °C (=572 °F) [5]

- Soluble in water, alcohol, and

Solubility o [2][5]
acetonitrile.

Flash Point >110 °C (>230 °F) [2]

- Stable under normal
Stability [6]

conditions.

Hazard Identification and Classification

This compound is classified as a hazardous substance.[2] The primary hazards are related to

irritation and potential harm upon inhalation or ingestion.

GHS Hazard
Hazard Class Category References
Statement
Skin H315: Causes skin
o 2 o [11[7]
Corrosion/Irritation irritation.
Serious Eye H319: Causes serious
. 2A N [11[7]
Damage/Eye Irritation eye irritation.
Specific Target Organ
o ] H335: May cause
Toxicity (Single 3 [1114]

Exposure)

respiratory irritation.

Acute Toxicity (Oral)

Harmful if swallowed.

[2]14]

Acute Toxicity

(Inhalation)

Harmful if inhaled.

[2]4]

© 2025 BenchChem. All rights reserved.

2/10

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Ammonium_-tetraethyl-_-hexafluorophosphate_1
https://pubchem.ncbi.nlm.nih.gov/compound/Ammonium_-tetraethyl-_-hexafluorophosphate_1
https://datasheets.scbt.com/sc-253668.pdf
https://www.sigmaaldrich.com/JP/ja/product/aldrich/434116
https://datasheets.scbt.com/sc-253668.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAA16256&PLANT=d__ALF
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3133929.htm
https://datasheets.scbt.com/sc-253668.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3133929.htm
https://datasheets.scbt.com/sc-253668.pdf
https://www.fishersci.com/store/msds?partNumber=AA16256&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://datasheets.scbt.com/sc-253668.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Ammonium_-tetraethyl-_-hexafluorophosphate_1
http://ww.chemblink.com/MSDS/MSDSFiles/429-07-2GFS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Ammonium_-tetraethyl-_-hexafluorophosphate_1
http://ww.chemblink.com/MSDS/MSDSFiles/429-07-2GFS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Ammonium_-tetraethyl-_-hexafluorophosphate_1
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAA16256&PLANT=d__ALF
https://datasheets.scbt.com/sc-253668.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAA16256&PLANT=d__ALF
https://datasheets.scbt.com/sc-253668.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAA16256&PLANT=d__ALF
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346808?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Signal Word: Warning[1][7]
Potential Health Effects:

 Inhalation: May cause respiratory irritation.[7] Inhalation of dust can be harmful.[2] Acute
effects of fluoride exposure may include nose and throat irritation, coughing, and chest
discomfort.[2]

o Skin Contact: Causes skin irritation.[7] The material can cause inflammation of the skin on
contact in some individuals.[2]

o Eye Contact: Causes serious eye irritation.[7] Risk of serious damage to eyes.[2]

 Ingestion: Harmful if swallowed.[2][4] Accidental ingestion may be harmful, with animal
experiments indicating that ingestion of less than 150 grams may be fatal or cause serious
health damage.[2] The fluoride ion can reduce serum calcium levels, potentially leading to
fatal hypocalcemia.

Experimental Protocols: Safe Handling and
Emergency Procedures

The following protocols are derived from standard safety data sheet recommendations for
handling hazardous chemicals.

3.1. Personal Protective Equipment (PPE) Protocol

This workflow outlines the necessary personal protective equipment to be used when handling
Tetraethylammonium Hexafluorophosphate.
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Personal Protective Equipment (PPE) Protocol

Start: Handling Tetraethylammonium
Hexafluorophosphate

Wear appropriate protective gloves.

tep 2

Wear chemical safety goggles or
faceshield (OSHA 29 CFR 1910.133
or European Standard EN166).

tep 3

Wear appropriate protective clothing
to prevent skin exposure.

tep 4

If dust is generated, use a NIOSH/MSHA
approved respirator (e.g., N95 dust mask).

Proceed with handling

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) Workflow.

Methodology:
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» Hand Protection: Always wear appropriate chemical-resistant gloves. Inspect gloves for any

damage before use.

o Eye and Face Protection: Use chemical safety goggles that meet OSHA's 29 CFR 1910.133
or European Standard EN166 standards.[6][8] A face shield may be necessary for larger

guantities or when there is a risk of splashing.

o Skin and Body Protection: Wear a lab coat or other protective clothing to prevent skin

contact.[6][8]

o Respiratory Protection: In situations where dust may be generated, use a NIOSH/MSHA-

approved respirator.[3] Ensure adequate ventilation, such as working in a fume hood.[8]

3.2. First Aid Measures Protocol

This protocol details the immediate steps to be taken in case of accidental exposure.

First Aid Measures Protocol

Exposure Occurs

If inhaled If on skin i If swallowed

Inhalation:
Move to fresh air. If not breathing,
give artificial respiration. Seek
medical attention.

. i Eye Contact:
Skin Contact: . ) .
N . . Immediately flush eyes with plenty of Ingestion:
Remove contaminated clothing. Flush skin . o . - .
5 water for at least 15 minutes, lifting Do NOT induce vomiting. Rinse mouth
with plenty of water for at least 15 " ) ; " "
. . o upper and lower eyelids. Remove contact with water. Seek immediate medical
minutes. Seek medical attention if " .
L ) lenses if present and easy to do. attention.
irritation persists. : . : ;
Seek immediate medical attention.

Click to download full resolution via product page

Caption: First Aid Measures for Accidental Exposure.

Methodology:
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 Inhalation: If inhaled, move the individual to fresh air immediately.[7][8] If breathing is difficult
or has stopped, provide artificial respiration and seek immediate medical attention.[8]

» Skin Contact: In case of skin contact, remove all contaminated clothing and wash the
affected area with plenty of soap and water for at least 15 minutes.[7][8] If skin irritation
occurs, seek medical advice.[7]

o Eye Contact: If the substance enters the eyes, immediately flush with plenty of water for at
least 15 minutes, making sure to lift the upper and lower eyelids.[7][8] Remove contact
lenses if it is safe to do so.[7] Seek immediate medical attention.[8]

 Ingestion: If swallowed, do NOT induce vomiting.[8] Rinse the mouth with water and seek
immediate medical attention.[8]

3.3. Spill Response Protocol

This workflow provides a logical sequence of actions to take in the event of a spill.
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Spill Response Protocol

Spill Detected

Evacuate unnecessary personnel and
ensure adequate ventilation.

y

Wear appropriate Personal Protective
Equipment (PPE).

y

Contain the spill. Avoid generating dust.

y

Carefully sweep or vacuum the spilled
material into a suitable, labeled
disposal container.

'

Clean the spill area with soap and water.

Dispose of the waste in accordance with

local, regional, and national regulations.

Click to download full resolution via product page

Caption: Workflow for Responding to a Spill.

Methodology:
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« Initial Response: Evacuate all non-essential personnel from the spill area and ensure the
area is well-ventilated.[9]

o Personal Protection: Before addressing the spill, don the appropriate personal protective
equipment as outlined in the PPE protocol.[8][9]

o Containment: Prevent the spread of the spilled material. For solid spills, avoid actions that
could generate dust.[8]

e Cleanup: Carefully sweep or vacuum the solid material and place it into a clearly labeled,
sealed container for disposal.[8][9]

o Decontamination: After the bulk of the material has been removed, clean the spill area
thoroughly with soap and water.

» Disposal: Dispose of the container with the spilled material as hazardous waste, following all
applicable local, state, and federal regulations.[6][7]

Storage and Incompatibility

Proper storage is crucial to maintain the stability of Tetraethylammonium
Hexafluorophosphate and to prevent hazardous reactions.

o Storage Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area.
[8] This substance is hygroscopic, so it should be protected from moisture.[8]

¢ Incompatible Materials: Avoid contact with strong oxidizing agents.[2]

Fire-Fighting Measures

» Extinguishing Media: Use water spray, foam, dry chemical, or carbon dioxide.[2] There are
no limitations on the extinguishing agents for this substance.

e Specific Hazards: Combustion may produce hazardous products including carbon monoxide,
carbon dioxide, hydrogen fluoride, and nitrogen oxides.[2] Dust clouds may form an
explosive mixture with air.[2]
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o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[8]

Disposal Considerations

Disposal of Tetraethylammonium Hexafluorophosphate must be handled as hazardous
waste. Consult with a licensed professional waste disposal service and adhere to all local,
regional, and national regulations.[6][7] Do not allow the material to enter drains or the
environment.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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